Cas no 272440-89-8 (3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside])

3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside] structure
272440-89-8 structure
Product Name:3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside]
CAS No:272440-89-8
MF:C21H24O12
MW:468.408067703247
CID:6732205
Update Time:2024-03-03

3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside] Chemical and Physical Properties

Names and Identifiers

    • (+)-Glochidionolactone F
    • 3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside]
    • Inchi: 1S/C21H24O12/c22-11-3-9(4-12(23)16(11)25)20(29)30-7-14-17(26)18(27)19(28)21(33-14)31-10-2-1-8-5-15(24)32-13(8)6-10/h1-4,8,10,13-14,17-19,21-23,25-28H,5-7H2
    • InChI Key: JYVGNHNOXKRLML-UHFFFAOYSA-N
    • SMILES: OC1C(O)C(O)C(OC2C=CC3C(OC(C3)=O)C2)OC1COC(C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • XLogP3: 0.0470000000000003

3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside] Related Literature

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